Cas no 97-36-9 (2,4-Dimethylacetoacetanilide)

2,4-Dimethylacetoacetanilide structure
2,4-Dimethylacetoacetanilide structure
Product Name:2,4-Dimethylacetoacetanilide
CAS No:97-36-9
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD00039836
CID:34899
PubChem ID:222464
Update Time:2024-10-25

2,4-Dimethylacetoacetanilide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-Dimethylphenyl)-3-oxobutanamide
    • AAMX
    • 2',4'-dimethylacetoacetanilide
    • acetoacet-m-xylidide
    • n-(2,4-dimethylphenyl)-3-oxobutyramide
    • 2',4'-Acetoacetoxylidide
    • 2,4-Dimethylacetoacetanilide
    • ',4'-Dimethylacetoacetanilide
    • 4'-Dimethylacetoacetanilide
    • 2-Dicyclohexylphosphino-2'-(N,N-diMethylaMino)biphenyl
    • AAM
    • Acetoaceto-m-xylidide
    • Acetoacetyl-m-xylidide
    • 2,4-Acetoacetxylidide
    • 2,4-Acetoacetoxylidide
    • Butanamide, N-(2,4-dimethylphenyl)-3-oxo-
    • Acetoacetic acid m-xylidide
    • N-Acetoacetyl-2,4-xylidine
    • 1-Acetoacetylamino-2,4-dimethylbenzene
    • m-Acetoacetoxylidide
    • Acetoacet-2,4-dimethylphenyl
    • Acetoacetanilide, 2',4'-dimethyl-
    • 3-Oxo-N-(2,4-methylphenyl)butanamide
    • 84GV
    • 2′,4′-Acetoacetoxylidide (6CI, 7CI, 8CI)
    • N-(2,4-Dimethylphenyl)-3-oxobutanamide (ACI)
    • 2′,4′-Dimethylacetoacetanilide
    • N-(2,4-Dimethylphenyl)acetoacetamide
    • NSC 8398
    • o,p-Dimethylacetoacetanilide
    • EN300-18246
    • 84GV04HEUG
    • Butanamide, N-(2,4,-dimethylphenyl)-3-oxo
    • CAS-97-36-9
    • NCGC00164201-01
    • CS-0067139
    • N-(2,4-dimethylphenyl)-3-oxo-butyric acid amide
    • UNII-84GV04HEUG
    • Q27269525
    • NS00009606
    • E77599
    • N-(2,4-Dimethylphenyl)-3-oxobutanamide #
    • F0001-2304
    • SCHEMBL295936
    • W-100110
    • DTXSID4040719
    • EC 202-576-0
    • N-Acetoacetyl-2,4-xilidide
    • Butanamide,4-dimethylphenyl)-3-oxo-
    • m-Acetoaceto-Xylidide
    • STK301606
    • AKOS000120893
    • DTXCID2020719
    • N-Acetoacetyl-2,4-xylidine 100 microg/mL in Acetonitrile
    • NSC-8398
    • BS-4159
    • 3-12-00-02484 (Beilstein Handbook Reference)
    • BRN 2110911
    • N-ACETOACETYL-M-XYLIDIN
    • 97-36-9
    • MFCD00039836
    • NCGC00255500-01
    • EINECS 202-576-0
    • Tox21_302083
    • N-(2,4-Dimethylphenyl)-3-oxobutyramide, 99.5%
    • CHEMBL1877137
    • N-(24-Dimethylphenyl)-3-oxobutyramide
    • NSC8398
    • MDL： MFCD00039836
    • Inchi： 1S/C12H15NO2/c1-8-4-5-11(9(2)6-8)13-12(15)7-10(3)14/h4-6H,7H2,1-3H3,(H,13,15)
    • InChI Key： HGVIAKXYAZRSEG-UHFFFAOYSA-N
    • SMILES： O=C(CC(C)=O)NC1C(C)=CC(C)=CC=1

Computed Properties

  • Exact Mass: 205.11000
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2
  • Surface Charge: 0
  • Tautomer Count: 8

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.24
  • Melting Point: 88-91 ºC
  • Boiling Point: 343.93°C (rough estimate)
  • Flash Point: 171 °C
  • Refractive Index: 1.5160 (estimate)
  • PSA: 46.17000
  • LogP: 2.29400
  • Solubility: Not determined

2,4-Dimethylacetoacetanilide Security Information

2,4-Dimethylacetoacetanilide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Dimethylacetoacetanilide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D101375-25g
2,4-Dimethylacetoacetanilide
 97-36-9 99%
25g
 ¥29.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D101375-1kg
2,4-Dimethylacetoacetanilide
 97-36-9 99%
1kg
 ¥230.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D101375-100g
2,4-Dimethylacetoacetanilide
 97-36-9 99%
100g
 ¥55.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D101375-250g
2,4-Dimethylacetoacetanilide
 97-36-9 99%
250g
 ¥87.90 2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012155-250g
2,4-Dimethylacetoacetanilide
 97-36-9 99%
250g
 ￥82 2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012155-1kg
2,4-Dimethylacetoacetanilide
 97-36-9 99%
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 ￥219 2024-07-19
TRC
D481205-5g
N-(2,4-Dimethylphenyl)-3-oxobutanamide
 97-36-9
5g
 $ 129.00 2023-09-07
TRC
D481205-10g
N-(2,4-Dimethylphenyl)-3-oxobutanamide
 97-36-9
10g
 $219.00 2023-05-18
TRC
D481205-25g
N-(2,4-Dimethylphenyl)-3-oxobutanamide
 97-36-9
25g
 $ 380.00 2022-06-05
TRC
D481205-50g
N-(2,4-Dimethylphenyl)-3-oxobutanamide
 97-36-9
50g
 $821.00 2023-05-18

2,4-Dimethylacetoacetanilide Production Method

Production Method 1

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Solvents: Benzene ;  reflux
Reference
Unexpected formation of new bicyclic γ-lactams by dimerization of α-chloroacetoacetanilides
Han, Minsoo; Nam, Kee-Dal; Hahn, Hoh-Gyu; Shin, Dongyun, Tetrahedron Letters, 2008, 49(35), 5217-5219

Production Method 2

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Solvents: Ethanol ;  1.5 h, 23 °C; 3 h, 40 °C; 40 °C → 6 °C
Reference
Process for preparation of acetoacetanilide derivatives via acetoacetylation of anilines
, China, , ,

Production Method 3

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Toluene ,  Water ;  12 h, reflux
Reference
An efficient synthesis, characterization, and antimicrobial screening of tetrahydropyrimidine derivatives
Godhani, Dinesh R.; Dobariya, Purvesh B.; Jogel, Anand A.; Sanghani, Anil M.; Mehta, Jignasu P., Medicinal Chemistry Research, 2014, 23(5), 2417-2425

Production Method 4

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  8 h, 120 °C
Reference
Synthesis and antimicrobial screening of pyrimidine derivatives
Parmar, J. M.; Parikh, A. R., Organic Chemistry: An Indian Journal, 2008, 4(6-8), 412-414

Production Method 5

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Toluene ;  8 h, reflux
Reference
Phenothiazinyldihydropyrimidines as anticancer agents and process of preparation thereof
, India, , ,

Production Method 6

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Solvents: Water ;  reflux
Reference
Method for the continuous production of acetoacetic acid arylamides via the addition reaction of optionally substituted primary and secondary aryl amines with diketene in the presence of water and using reactive distillation
, World Intellectual Property Organization, , ,

Production Method 7

97-36-9 97-36-9
Reaction Conditions
Reference
Process for preparation of polysubstituted 4H-pyran compounds
, China, , ,

Production Method 8

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Solvents: Ethanol ,  Water
Reference
Continuous process and solvents for the preparation of acetoacetanilides from anilines and diketene
, European Patent Organization, , ,

Production Method 9

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Titania Solvents: 1H-Imidazolium, 1-methyl-3-nitro-, salt with trinitromethane (1:1) ;  4 h, 90 °C
Reference
TiO2 nanoparticles supported synthesis of acetoacetanilide derivatives in green media
Goswami, P. G.; Dhadda, S.; Yadav, K.; Jangid, D. K.; Guleria, A.; et al, Research Journal of Chemistry and Environment, 2021, 25(5), 127-134

Production Method 10

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Toluene ;  15 h, 120 °C
Reference
Synthesis, characterization, crystal and molecular structure analysis of N-(2,4-dimethylphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
Naveen, S.; Adlakha, Priti; Dholakia, Chintan; Shah, Anamik; Sridhar, M. A.; et al, Structural Chemistry, 2006, 17(6), 569-575

Production Method 11

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: Triethylamine Solvents: Benzene ;  4 h, reflux
Reference
Synthesis and biological evaluation of 3-acyl-2-phenylamino-1,4-dihydroquinolin-4(1H)-one derivatives as potential MERS-CoV inhibitors
Yoon, Ji Hye; Lee, Jun Young; Lee, Jihye; Shin, Young Sup; Jeon, Sangeun; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(23),

Production Method 12

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: Sodium hydroxide ,  Water Solvents: Toluene ;  24 h, reflux
Reference
Synthesis, characterization, anti bacterial and antifungal activity of some novel pyrazole derivative
Shah, Nilay; Karia, Denish C., Chemistry & Biology Interface, 2018, 8(5), 284-293

Production Method 13

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Toluene ;  4 - 10 h, 110 °C
Reference
Synthesis and characterization of esters and amides of 3-arylaminobut-2-enoic acid via solvent-free condensation
Lu, Yun; Cui, Liang; Sun, Zhi-ming; Lei, Jun-yu; Yi, Jian-jun; et al, Huaxue Shiji, 2019, 41(3), 274-282

Production Method 14

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: Potassium hydroxide Solvents: Toluene ;  24 h, reflux
Reference
Synthesis of thiazolo[3,2-a]pyrimidine molecules, in-vitro cytotoxic evaluation and molecular docking studies
Jadeja, Jaysinh; Savant, Mahesh, Journal of the Iranian Chemical Society, 2023, 20(7), 1491-1502

Production Method 15

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: 1-Butyl-3-methylimidazolium hydroxide Solvents: Xylene ;  heated
Reference
Study on reaction of substituted 4-methylquinolin-2(1H)-ones with sodium azide
Duan, Le The; Thanh, Nguyen Dinh; Nguyet, Nguyen Thi Minh; Hoai, Le Thi; Ha, Nguyen Thi Thu, International Electronic Conference on Synthetic Organic Chemistry, 2017, (2017), 1-6

Production Method 16

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Toluene ;  8 h, reflux
Reference
Phenothiazine and amide-ornamented novel nitrogen heterocyclic hybrids: synthesis, biological and molecular docking studies
Sivaramakarthikeyan, Ramar; Karuppasamy, Ayyanar; Iniyaval, Shunmugam; Padmavathy, Krishnaraj; Lim, Wei-Meng; et al, New Journal of Chemistry, 2020, 44(10), 4049-4060

Production Method 17

95-68-1 95-68-1
105-45-3 105-45-3
97-36-9 97-36-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Toluene ;  8 h, rt → reflux
Reference
Phenothiazine and amide-ornamented dihydropyridines via a molecular hybridization approach: design, synthesis, biological evaluation and molecular docking studies
Sivaramakarthikeyan, Ramar; Iniyaval, Shunmugam; Padmavathy, Krishnaraj; Liew, Hui-Shan; Looi, Chin-King; et al, New Journal of Chemistry, 2019, 43(43), 17046-17057

Production Method 18

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 0 - 5 °C; 12 - 20 °C; 2 h, -5 °C
Reference
Production process of diethylaniline
, China, , ,

Production Method 19

95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Solvents: Ethanol ;  2 h, 30 °C; 3 h, 40 °C
Reference
Synthesis and crystallization method of N-acetoacetyl aniline-series compound
, China, , ,

Production Method 20

141-97-9 141-97-9
95-68-1 95-68-1
97-36-9 97-36-9
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Toluene ;  10 - 15 h, 110 °C
Reference
Synthesis, screening for antitubercular activity and 3D-QSAR studies of substituted N-phenyl-6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxamides
Virsodia, Vijay; Pissurlenkar, Raghuvir R. S.; Manvar, Dinesh; Dholakia, Chintan; Adlakha, Priti; et al, European Journal of Medicinal Chemistry, 2008, 43(10), 2103-2115

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:97-36-9)2',4'-Dimethylacetoacetanilide
Order Number:sfd11520;1619333
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Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:97-36-9)2,4-二甲基-N-乙酰乙酰苯胺
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Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
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Suzhou Senfeida Chemical Co., Ltd
(CAS:97-36-9)2',4'-Dimethylacetoacetanilide
sfd11520;1619333
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:97-36-9)2,4-二甲基-N-乙酰乙酰苯胺
LE1619333
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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